Cas no 1781209-95-7 (1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole)

• Product Name: 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole
• CAS No: 1781209-95-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5984683
• PubChem ID: 58523734
• Update Time: 2025-10-30

1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole
• 1781209-95-7
• SCHEMBL11915940
• EN300-1744542

• Inchi： 1S/C11H19N3/c1-11(2,3)14-8-10(7-13-14)9-4-5-12-6-9/h7-9,12H,4-6H2,1-3H3
• InChI Key： LOZSZPJLVANASE-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=NN(C=2)C(C)(C)C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 1781209-95-7 and Product Name: 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole

The compound with the CAS number 1781209-95-7 and the product name 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole incorporates both a pyrazole ring and a pyrrolidine moiety, which are known for their ability to interact with biological targets in complex ways. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane permeability, while the pyrrolidin-3-yl substituent contributes to its binding affinity with various enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The compound 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole has emerged as a promising candidate due to its unique structural features. The pyrazole ring is a well-known pharmacophore that is present in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The pyrrolidine ring, on the other hand, is frequently found in drugs that target central nervous system disorders and cardiovascular diseases. The combination of these two moieties in 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole suggests potential applications in multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural versatility of 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole allows for further functionalization, enabling chemists to explore new derivatives with tailored biological properties. For instance, modifications at the nitrogen atoms of the pyrazole and pyrrolidine rings could lead to enhanced binding interactions with specific targets. Additionally, the lipophilic nature of the tert-butyl group can be leveraged to improve drug delivery systems, such as nanoparticles or liposomes, which are increasingly being used to enhance bioavailability and target specificity.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. A notable example is the use of pyrazole derivatives in antiviral therapies. The compound 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole shares structural similarities with several known antiviral agents that have shown efficacy against RNA viruses. The pyrazole ring, in particular, has been identified as a key pharmacophore in these molecules, contributing to their ability to inhibit viral replication by targeting essential enzymes or proteins. Furthermore, the pyrrolidine moiety may enhance binding affinity by interacting with specific amino acid residues in viral proteins.

The synthesis of 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only improve yield but also allow for better control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development. The synthesis process also emphasizes green chemistry principles, aiming to minimize waste and hazardous byproducts.

In terms of biological activity, preliminary studies on 1-tert-butyl-4-(pyrrolidin-3-yl)-1H-pyrazole have revealed promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with receptors involved in pain perception has been explored, indicating possible uses in analgesic therapies. These findings underscore the compound's versatility and its potential as a lead molecule for further drug development.

The role of computational chemistry has become increasingly prominent in evaluating the biological potential of new compounds like 1-tert-butyl-4-(pyrrolidin-3-yI)-1H-pyrazole. Molecular docking simulations have been used to predict binding affinities with various targets, providing insights into possible mechanisms of action without the need for extensive experimental screening. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted interactions.

Future directions for research on 1-tert-butyl -4-(pyrrolidin -3 - yl) - 1 H - pyrazole include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Understanding how the compound is metabolized and excreted will provide crucial information for optimizing dosing regimens and minimizing side effects. Preclinical studies will also help determine whether it exhibits any toxicological profiles that need to be addressed before moving into clinical trials.

The broader significance of this compound lies in its contribution to the ongoing evolution of pharmaceutical chemistry. By combining established pharmacophores like pyrazole and pyrrolidine with functional groups such as the tert-butyl group, researchers are able to generate novel molecules with tailored properties that can address unmet medical needs. As our understanding of biological systems continues to grow, compounds like 1 - tert - butyl - 4 - (py r rol idin - 3 - yl) - 1 H - py ra z ole will serve as valuable tools for discovering new treatments across a wide range of diseases.